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Welcome to the technical support center for enhancing the resolution of planetary imagery from

the Jet Propulsion Laboratory (JPL). This resource is designed for researchers, scientists, and

drug development professionals utilizing JPL's vast repository of planetary data. Here you will

find troubleshooting guides and frequently asked questions (FAQs) to address specific issues

you may encounter during your image processing experiments.

Frequently Asked Questions (FAQs)
General
Q1: What are the primary techniques used by JPL to enhance the resolution of planetary

imagery?

A1: JPL employs several advanced techniques to enhance planetary image resolution. The

primary methods include:

Shape-from-Shading (SFS) or Photoclinometry: This technique recovers surface topography

from variations in image brightness. It utilizes a single image to infer the shape of a celestial

body's surface based on how it reflects light.[1]

Stereophotoclinometry (SPC): SPC combines traditional stereogrammetry with

photoclinometry to achieve both the high accuracy of stereo imaging and the high resolution

of photoclinometry.[1] This method is particularly effective for creating detailed Digital Terrain

Models (DTMs).
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Super-Resolution (SR): SR algorithms, including those based on deep learning, are used to

reconstruct a higher-resolution image from one or more lower-resolution images. These

techniques can overcome the physical limitations of the imaging hardware.

VICAR (Video Image Communication and Retrieval): This is a comprehensive software suite

developed by JPL for processing multidimensional imaging data from planetary missions.[2]

It includes a wide array of tools for image correction, enhancement, and analysis.[3]

Q2: Where can I find the software and data to begin my own image enhancement

experiments?

A2: JPL provides access to its planetary data and some of its processing software:

Planetary Data System (PDS): The PDS is the primary archive for all data from NASA's

planetary missions. You can access raw and processed images from various missions at the

PDS website.

VICAR Software: The VICAR software is available as open-source and can be downloaded

from the official NASA-AMMOS GitHub repository.[4][5]

ISIS3: The Integrated Software for Imagers and Spectrometers (ISIS3) is another crucial

tool, particularly for processing data from instruments like HiRISE. It is developed and

maintained by the U.S. Geological Survey (USGS) and is freely available.[6]

Troubleshooting Guides
HiRISE Image Processing
Q1: I am seeing vertical stripes and other artifacts in my raw HiRISE images. How can I correct

these?

A1: These are common radiometric artifacts in HiRISE data. The recommended solution is to

perform radiometric calibration using the ISIS3 software. The hical application in ISIS3 is

specifically designed to correct for these issues by removing offsets, dark current, and gain

variations.[6][7] For cosmetic corrections of residual vertical and horizontal artifacts after initial

calibration, the cubenorm application can be effective.[7]
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Q2: My HiRISE images appear blurry or out of focus. What could be the cause and how can I

mitigate it?

A2: Blurring in HiRISE images can be caused by several factors:

Spacecraft Jitter: Mechanical vibrations on the Mars Reconnaissance Orbiter (MRO) can

cause geometric distortions.[8][9][10] The HiRISE team has developed algorithms to

measure and correct for this jitter, which are applied to selected images.[8][9][10] When

processing your own data, it is crucial to use the appropriate SPICE kernels which contain

the spacecraft's position and orientation information.

Thermal Effects: Temperature gradients within the camera optics can lead to out-of-focus

images. This has been addressed by operational changes, such as keeping the Thermal

Control System (TCS) active during imaging.

Q3: I am having trouble mosaicking HiRISE CCD images. There are noticeable seams and

brightness differences between the individual CCD strips.

A3: Mosaicking HiRISE's multiple CCDs can be challenging due to slight variations in their

response. The recommended workflow in ISIS3 involves:

Using maptemplate to create a consistent map projection for all CCD files.[7]

Projecting each CCD image using cam2map.[7]

Using equalizer to tone-match the brightness across the different CCD images before

mosaicking.[7]

Finally, using automos to create the seamless mosaic.[7]

Shape-from-Shading (Photoclinometry)
Q1: My Shape-from-Shading results produce unrealistic topography. What are the common

pitfalls?

A1: The accuracy of SFS is highly dependent on several assumptions. Common issues

include:
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Incorrect Albedo Assumption: SFS assumes a uniform surface albedo. Variations in surface

material will be misinterpreted as topographical features. It is crucial to have prior knowledge

of the surface's reflective properties or use techniques that can solve for both shape and

albedo.

Inaccurate Lighting Model: The direction and properties of the light source must be

accurately known. Errors in the assumed illumination geometry will lead to errors in the

reconstructed shape.

Shadows and Occlusions: Areas in shadow or occluded from the light source violate the

basic assumptions of SFS and can produce significant artifacts. These regions often need to

be masked out or handled with more advanced algorithms.

Q2: How do I choose the right parameters for my Shape-from-Shading algorithm?

A2: Parameter tuning in SFS is often an iterative process. Key parameters to consider include:

Reflectance Model: The choice of reflectance model (e.g., Lambertian, Lunar-Lambert)

should be appropriate for the planetary surface being studied.

Regularization Parameters: SFS is an ill-posed problem, and regularization is used to ensure

a smooth and physically plausible solution. The weights of these regularization terms need to

be adjusted to balance data fidelity with surface smoothness. Experimentation with different

values is often necessary to achieve the best results.

Super-Resolution
Q1: My super-resolved images have strange artifacts, such as ringing or "plastic-looking"

textures. How can I avoid these?

A1: These are common artifacts in super-resolution, particularly with deep learning-based

methods.

Ringing Artifacts: These often appear as halos or ripples around sharp edges and can be a

result of over-sharpening or the specific interpolation method used.
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Unrealistic Textures: Some generative adversarial networks (GANs) used for super-

resolution can produce textures that are not physically realistic.

To mitigate these, you can try:

Choosing a different SR algorithm: Different algorithms have different strengths and

weaknesses. See the table below for a comparison of common SR methods.

Adjusting model parameters: If you are training your own SR model, you can experiment with

different loss functions and network architectures to reduce artifacts.

Post-processing: Applying a gentle smoothing or denoising filter to the super-resolved image

can sometimes reduce the severity of artifacts, but at the risk of losing some of the enhanced

detail.

Quantitative Data
Table 1: Comparison of Super-Resolution Algorithm Performance
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Algorithm PSNR (dB) SSIM Key Characteristics

Bicubic Interpolation 30.39 0.868

A standard, non-

learning-based

method. Fast but often

produces blurry

results.[11]

SRCNN 32.75 0.909

A pioneering deep

learning model for

super-resolution.[11]

VDSR 33.67 0.921

A deeper

convolutional neural

network that often

yields better

performance than

SRCNN.[11]

EDSR 34.65 0.928

An enhanced deep

super-resolution

network, often

achieving state-of-the-

art results.[11]

EMDN 34.73 0.930

A multi-scale error-

driven dense residual

network for image

super-resolution.[11]

Note: PSNR (Peak Signal-to-Noise Ratio) and SSIM (Structural Similarity Index) are common

metrics for evaluating image quality. Higher values generally indicate better performance. The

values presented are for a 3x magnification and may vary depending on the dataset and

specific implementation.[11]
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Protocol 1: Basic Radiometric Calibration of HiRISE
EDRs using ISIS3
This protocol outlines the fundamental steps for converting a raw HiRISE Experiment Data

Record (EDR) to a calibrated and projected image.

Prerequisites:

ISIS3 software installed.

HiRISE EDR files for a single observation downloaded from the PDS.

Relevant SPICE kernels available and loaded in ISIS3.

Steps:

Ingestion: Convert the raw HiRISE EDR files into the ISIS3 cube format using the hi2isis

application.

SPICE Initialization: Attach the appropriate spacecraft geometry information to the cube file

using spiceinit.

Radiometric Calibration: Apply the hical program to perform the primary radiometric

calibration. This corrects for various instrument effects.[6][7]

Noise Removal: Use cubenorm to remove residual vertical and horizontal striping.[7]

Map Projection: Project the calibrated image into a standard map projection using cam2map.

Visualizations
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Level 0: Ingestion & SPICE

Level 1: Calibration

Level 2: Projection & Mosaicking

Final Product

HiRISE EDR

hi2isis

spiceinit

hical

cubenorm

histitch

cam2map

equalizer

automos

Final Mosaic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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